molecular formula C9H7F3O4 B8446603 Methyl 2-(trifluoromethoxy)phenyl carbonate

Methyl 2-(trifluoromethoxy)phenyl carbonate

Cat. No. B8446603
M. Wt: 236.14 g/mol
InChI Key: IZUSGBJXAFJHAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(trifluoromethoxy)phenyl carbonate is a useful research compound. Its molecular formula is C9H7F3O4 and its molecular weight is 236.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(trifluoromethoxy)phenyl carbonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(trifluoromethoxy)phenyl carbonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H7F3O4

Molecular Weight

236.14 g/mol

IUPAC Name

methyl [2-(trifluoromethoxy)phenyl] carbonate

InChI

InChI=1S/C9H7F3O4/c1-14-8(13)15-6-4-2-3-5-7(6)16-9(10,11)12/h2-5H,1H3

InChI Key

IZUSGBJXAFJHAX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)OC1=CC=CC=C1OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Trifluoromethoxy)phenol (6.0 g, 32.7 mmol) was dissolved in methylene chloride and triethylamine (9.1 mL, 65.4 mmol). The mixture was cooled to 0° C. and methyl chloroformate (2.8 mL, 36.0 mmol) was added dropwise. The mixture was stirred for 2 h at room temperature then quenched with saturated NH4Cl. The reaction was diluted with water and the aqueous layer extracted with dichloromethane (2×30 mL). The combined extracts were washed with water (100 mL) and brine (100 mL), dried over MgSO4, filtered and concentrated in vacuo to provide methyl 2-(trifluoromethoxy)phenyl carbonate (7.1 g, 92% yield). 1H NMR (400.0 MHz, DMSO-d6) δ7.36-7.26 (m, 4H), 3.93 (s, 31-1).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
9.1 mL
Type
reactant
Reaction Step Two
Quantity
2.8 mL
Type
reactant
Reaction Step Three

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